Cas no 57962-52-4 (1-Benzyloxy-3-methylamino-propan-2-ol)

• Product Name: 1-Benzyloxy-3-methylamino-propan-2-ol
• CAS No: 57962-52-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1078333
• PubChem ID: 3159305
• Update Time: 2025-04-23

1-Benzyloxy-3-methylamino-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyloxy-3-methylamino-propan-2-ol
• (S)-TERT-BUTYL METHYL(PYRROLIDIN-3-YLMETHYL)CARBAMATE
• AC1Q3XFN
• ACT01729
• CTK8B4790
• methyl-(pyrrolidine-3-ylmethyl)-carbamic acid tert-butyl ester
• methyl-(RS)-(3-benzyloxy-2-hydroxypropyl)amine
• Methyl-pyrrolidin-3-ylmethyl-carbamic acid tert-butyl ester
• SureCN3699616
• tert-Butyl methyl(pyrrolidin-3-ylmethyl)carbamate
• EN300-53934
• AKOS000216934
• AKOS016905368
• 1-(Benzyloxy)-3-(methylamino)propan-2-ol
• SB84643
• 57962-52-4
• CS-0251187
• SCHEMBL23751082
• Z330820446
• [3-(benzyloxy)-2-hydroxypropyl](methyl)amine
• 1-(methylamino)-3-phenylmethoxypropan-2-ol

• MDL： MFCD05668683
• Inchi： 1S/C11H17NO2/c1-12-7-11(13)9-14-8-10-5-3-2-4-6-10/h2-6,11-13H,7-9H2,1H3
• InChI Key： ADTOEVGVYLTCTB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(CNC)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5Ų

1-Benzyloxy-3-methylamino-propan-2-ol Security Information

• HazardClass：IRRITANT

Additional information on 1-Benzyloxy-3-methylamino-propan-2-ol

1-Benzyloxy-3-methylamino-propan-2-ol: A Comprehensive Overview

1-Benzyloxy-3-methylamino-propan-2-ol, also known by its CAS number CAS No. 57962-52-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for further functionalization in drug discovery and development.

The structure of 1-Benzyloxy-3-methylamino-propan-2-ol comprises a benzyl group attached to an oxygen atom, a methylamino group, and a hydroxyl group on the same carbon atom of a propane backbone. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of 1-Benzyloxy groups in enhancing the bioavailability of drugs by improving their solubility and permeability across biological membranes. The presence of the methylamino group further adds to the compound's versatility, enabling it to participate in various biochemical interactions and enzymatic reactions.

In terms of synthesis, 1-Benzyloxy-3-methylamino-propan-2-ol can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced on an industrial scale while maintaining high quality standards.

The compound has found applications in the development of novel drug delivery systems, where its ability to form stable complexes with active pharmaceutical ingredients (APIs) is exploited to enhance therapeutic efficacy. Additionally, its role as an intermediate in the synthesis of more complex molecules has been extensively explored in recent years.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions involving 1-Benzyloxy groups. These studies have provided insights into how the compound interacts with biological systems at the molecular level, paving the way for its use in targeted drug delivery systems.

In conclusion, CAS No. 57962-52-4, or 1-Benzyloxy-3-methylamino-propan-2-ol, stands as a testament to the ongoing innovation in organic chemistry and its applications in modern science and industry.